Cas no 32044-24-9 (2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-)
32044-24-9 structure
Product Name:2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-
CAS No:32044-24-9
MF:C8H14N2O
MW:154.209561824799
CID:300245
PubChem ID:21796269
Update Time:2025-04-19
2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-
- 2(1H)-Quinoxalinone,octahydro-, (4aS-trans)-
- (4aS,8aS)-Octahydro-2(1H)-quinoxalinone
- 1,2,4,6-TETRAMETHYL-2,5-DIAZABICYCLO[2.2.0]HEXAN-3-ONE
- JPYREMMLJKWDCF-BQBZGAKWSA-N
- (4aS,8aS)-octahydroquinoxalin-2(1H)-one
- SCHEMBL1005944
- 2(1H)-Quinoxalinone,octahydro-,(4aS-trans)-(9CI)
- 32044-24-9
-
- Inchi: 1S/C8H14N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h6-7,9H,1-5H2,(H,10,11)/t6-,7-/m0/s1
- InChI Key: JPYREMMLJKWDCF-BQBZGAKWSA-N
- SMILES: O=C1CN[C@H]2CCCC[C@@H]2N1
Computed Properties
- Exact Mass: 154.111
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (29 g/l) (25 º C),
2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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